Cas no 2227705-24-8 ((1S)-2-amino-1-(2-tert-butylphenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(2-tert-butylphenyl)ethan-1-ol
• CAS No: 2227705-24-8
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6433823
• PubChem ID: 165651152
• Update Time: 2025-05-22

(1S)-2-amino-1-(2-tert-butylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(2-tert-butylphenyl)ethan-1-ol
• EN300-1759678
• 2227705-24-8

• Inchi： 1S/C12H19NO/c1-12(2,3)10-7-5-4-6-9(10)11(14)8-13/h4-7,11,14H,8,13H2,1-3H3/t11-/m1/s1
• InChI Key： UARMHCRISVOFHQ-LLVKDONJSA-N
• SMILES： O[C@H](CN)C1C=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-2-amino-1-(2-tert-butylphenyl)ethan-1-ol

Compound CAS No. 2227705-24-8: (1S)-2-Amino-1-(2-tert-butylphenyl)ethan-1-ol

The compound with CAS No. 2227705-24-8, commonly referred to as (1S)-2-amino-1-(2-tert-butylphenyl)ethan-1-ol, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and chemical reactivity. The molecule consists of a phenyl ring substituted with a tert-butyl group at the 2-position, an amino group at the 2-position of the ethan-1-ol backbone, and an alcohol group at the 1-position. The (1S) configuration indicates that the hydroxyl group is in a specific spatial arrangement, which is critical for its interactions with biological systems.

Recent studies have highlighted the importance of (1S)-configuration in determining the compound's pharmacokinetic properties. For instance, researchers have demonstrated that the (1S) enantiomer exhibits superior bioavailability compared to its (1R) counterpart due to its ability to interact more effectively with cellular transporters. This finding underscores the significance of stereochemistry in drug design and development.

The synthesis of (1S)-2-amino-1-(2-tert-butylphenyl)ethan-1-ol involves a multi-step process that typically begins with the preparation of the tert-butyl-substituted phenol derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the amino and hydroxyl groups in their respective positions. The stereochemistry is controlled during these steps using chiral catalysts or resolution techniques, ensuring high enantiomeric excess. Recent advancements in asymmetric catalysis have made it possible to achieve higher yields and purities, making this compound more accessible for research and industrial applications.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead compound for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to modulate key enzymes involved in these conditions makes it a valuable candidate for further exploration. Additionally, it has been studied for its anti-inflammatory properties, with recent studies indicating its potential as a therapeutic agent for chronic inflammatory diseases.

The biological activity of (1S)-2-amino-1-(2-tert-butylphenyl)ethan-1-ol is closely tied to its molecular structure. The tert-butyl group provides steric bulk, which enhances stability and bioavailability. The amino group acts as a hydrogen bond donor, facilitating interactions with biological targets such as proteins and nucleic acids. The hydroxyl group contributes to solubility and plays a role in metabolic processes within the body.

Recent research has also focused on understanding the environmental impact of this compound. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic environments. This makes it a more environmentally friendly option compared to other similar compounds that are slower to degrade.

In conclusion, CAS No. 2227705-24-8 represents a significant advancement in organic chemistry with diverse applications across multiple fields. Its unique structure, stereochemistry, and biological activity make it a valuable compound for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of science and medicine.